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Compound of Interest

Compound Name: 3-Methoxypyridine

Cat. No.: B1294695

Essential Safety and Handling Guide for 3-
Methoxypyridine

This guide provides crucial safety, handling, and disposal information for the use of 3-
Methoxypyridine in a laboratory setting. Adherence to these procedures is vital for ensuring
the safety of all personnel.

Understanding the Hazards

3-Methoxypyridine is a combustible liquid that can cause significant irritation. The primary
hazards are outlined in the Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals.

e Hazard Statements:

o

H315: Causes skin irritation.[1][2][3]

o

H319: Causes serious eye irritation.[1][2][3]

[¢]

H335: May cause respiratory irritation.[1][2][3]

[¢]

H227: Combustible liquid.

e GHS Pictogram: GHSO07 (Exclamation Mark)[1][4]
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« Signal Word: Warning[1][3][4]

Quantitative Data Summary

A summary of the key physical and chemical properties of 3-Methoxypyridine is provided

below.
Property Value Source(s)
CAS Number 7295-76-3 [1][21[2]1[5]
Molecular Formula CeH7NO [1112114115]
Molecular Weight 109.13 g/mol [2][5]
Appearance Colorless to pale yellow liquid [5]

. . 168 °C (at 760 mmHg) / 65 °C
Boiling Point [L][4][5116]
(at 15 mmHg)

Density 1.083 g/mL at 25 °C [1][4]

Flash Point 71 °C (159.8 °F) - Closed Cup [1]

Personal Protective Equipment (PPE) and
Engineering Controls

Strict adherence to PPE guidelines and the use of proper engineering controls are the first lines
of defense against exposure.

» Engineering Controls:

o Always handle 3-Methoxypyridine in a certified chemical fume hood to minimize
inhalation of vapors.[7][8][9][10]

o Ensure an emergency eyewash station and safety shower are readily accessible, within a
10-second travel distance (approximately 50 feet).[10]

e Personal Protective Equipment:
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o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to
protect against splashes.[1][8][10]

o Hand Protection: Wear nitrile gloves. Latex gloves are not suitable.[7][8] Dispose of
contaminated gloves after use.[11]

o Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[7]
[8][12] Ensure all skin is covered.[11]

o Respiratory Protection: If working outside of a fume hood or in case of a large spill, a full-
face respirator with a combination filter type ABEK (EN 14387) is necessary.[1][13] Note
that respirator use requires prior medical clearance and fit-testing.[9]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling ensures safety from preparation to disposal. The workflow is
visualized in the diagram below.

Step 1: Preparation

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 3-Methoxypyridine.[12]

¢ Area Designation: Designate a specific area within a chemical fume hood for handling.[9]

o Assemble PPE: Don all required personal protective equipment as detailed in the section
above.

o Prepare Materials: Ensure all necessary equipment and reagents are within the fume hood
to minimize movement.

Step 2: Handling and Use

o Dispensing: Carefully dispense the required amount of 3-Methoxypyridine, keeping the
container opening away from your breathing zone.

o Keep Container Closed: When not in use, ensure the container is tightly sealed to prevent
the escape of vapors.[8][9][10][11][12][13]
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» Avoid Incompatibilities: Keep 3-Methoxypyridine away from strong oxidizing agents and
acids.[9]

» No Ignition Sources: This is a combustible liquid. Keep it away from heat, sparks, open
flames, and hot surfaces.[8][12][13][14] Use non-sparking tools and ground/bond containers
during transfers.[14]

Step 3: Spill Management

» Small Spills (inside fume hood): Absorb the spill with an inert, non-combustible material like
sand or vermiculite.[7][10] Place the absorbent material into a sealed, labeled container for
hazardous waste disposal.

o Large Spills: Evacuate the immediate area and alert laboratory personnel. If not trained for
large spill cleanup, contact your institution's Environmental Health & Safety (EH&S)
department.[9] Prevent the spill from entering drains.[12][13]

Step 4: First Aid Procedures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3][11][13]

o Skin Contact: Immediately remove all contaminated clothing.[11][12][14] Wash the affected
area with plenty of soap and water.[11][13] Seek medical advice if irritation persists.

 Inhalation: Move the affected person to fresh air.[10][11][12][13] If breathing is difficult,
provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water.[11][13] Never give anything
by mouth to an unconscious person.[13] Seek immediate medical attention.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.
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» Waste Collection: Collect all waste containing 3-Methoxypyridine in a dedicated, properly
labeled, and sealed hazardous waste container.[9] Do not mix with other waste streams.[12]

o Container Storage: Store the waste container in a cool, dry, well-ventilated area, away from
incompatible materials.

» Final Disposal: Dispose of the hazardous waste through your institution's approved waste
disposal program.[12] Follow all local, state, and federal regulations.
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Workflow for Handling 3-Methoxypyridine
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Caption: Safe handling workflow for 3-Methoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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